methyl N-(1,3-benzothiazol-2-yl)carbamate

• IUPAC Name: methyl N-(1,3-benzothiazol-2-yl)carbamate
• InChI: InChI=1S/C9H8N2O2S/c1-13-9(12)11-8-10-6-4-2-3-5-7(6)14-8/h2-5H,1H3,(H,10,11,12)
• InChI Key: YKWJTPUXFFRTFG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NC2=CC=CC=C2S1
• Molecular Formula: C9H8N2O2S
• DSSTOX Substance ID: DTXSID40393286
• Molecular Weight: 208.24 g/mol
• CAS RN: 28953-24-4

Description

“Methyl N-(1,3-benzothiazol-2-yl)carbamate” is a compound that belongs to the benzothiazole family. Benzothiazoles are heterocyclic compounds with a wide spectrum of biological activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A new method has been developed for the synthesis of 1,3-benzothiazol-2 (3H)-ones with carbamate function based on the adducts of the 1,4-addition of thioacetic acid to 2-R- N, N '-dimethoxycarbonyl-1,4-benzoquinone diimines.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are diverse. They include cyclization of 2-aminothiophenols with phosgene, chloroformates, and urea; reductive carbonylation of substituted nitrobenzenes using sulfur, carbon monoxide, and water in the presence of bases; cyclization of thiocarbamates followed by decomposition of the 2-alkoxybenzothiazoles prepared, among others.

Scientific Research Applications

Methyl N-(1,3-benzothiazol-2-yl)carbamate has been used in a variety of scientific research applications, including studies of its biochemical and physiological effects, investigations of its mechanism of action, and studies of its potential applications in medicine. It has also been used in studies of its potential toxicity and its ability to induce apoptosis. Additionally, this compound has been used in studies of its ability to inhibit the growth of certain bacteria and fungi.

Mechanism of Action

Target of Action

Methyl N-(1,3-benzothiazol-2-yl)carbamate, also known as CARBAMIC ACID, 2-BENZOTHIAZOLYL-, METHYL ESTER (9CI), has been found to have potent inhibitory activity against M. tuberculosis . The primary target of this compound is the DprE1 protein, which plays a crucial role in the survival and virulence of M. tuberculosis .

Mode of Action

The mode of action of this compound involves its interaction with the DprE1 protein. This interaction results in the inhibition of the protein’s function, thereby affecting the survival and virulence of M. tuberculosis .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the survival and virulence of M. tuberculosis. By inhibiting the DprE1 protein, this compound disrupts the normal functioning of these pathways, leading to downstream effects that include the death of the bacteria .

Result of Action

The molecular and cellular effects of the action of this compound include the inhibition of the DprE1 protein and the subsequent death of M. tuberculosis. This results in the compound’s potent anti-tubercular activity .

Advantages and Limitations for Lab Experiments

The use of methyl N-(1,3-benzothiazol-2-yl)carbamate in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it can be stored for long periods of time without degrading. Additionally, it is a versatile compound that can be used in a variety of experiments. However, there are some limitations to its use in laboratory experiments. It is not water-soluble, and it is unstable in basic solutions. Additionally, it has a low solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for methyl N-(1,3-benzothiazol-2-yl)carbamate research. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to investigate its potential applications in medicine and its potential toxicity. Additionally, further research could be done to investigate its potential use as a pesticide and its potential interactions with other chemicals. Finally, further research could be done to investigate its potential use in industrial processes.